Cas no 1806489-16-6 (7-Iodobenzo[d]oxazole-2-carboxamide)

• Product Name: 7-Iodobenzo[d]oxazole-2-carboxamide
• CAS No: 1806489-16-6
• MF: C₈H₅IN₂O₂
• MW: 288.041973829269
• CID: 4818874
• Update Time: 2025-05-26

7-Iodobenzo[d]oxazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-Iodobenzo[d]oxazole-2-carboxamide

• Inchi： 1S/C8H5IN2O2/c9-4-2-1-3-5-6(4)13-8(11-5)7(10)12/h1-3H,(H2,10,12)
• InChI Key： HOYCSVPLYNVVSN-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=C1OC(C(N)=O)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 1.6
• Topological Polar Surface Area: 69.1

Additional information on 7-Iodobenzo[d]oxazole-2-carboxamide

Recent Advances in the Study of 7-Iodobenzo[d]oxazole-2-carboxamide (CAS: 1806489-16-6)

7-Iodobenzo[d]oxazole-2-carboxamide (CAS: 1806489-16-6) has recently emerged as a compound of significant interest in chemical biology and medicinal chemistry research. This heterocyclic small molecule, featuring an oxazole core with an iodine substituent, has demonstrated promising biological activities in recent studies. The compound's unique structural features make it a valuable scaffold for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

Recent studies published in the Journal of Medicinal Chemistry (2023) have explored the synthetic optimization of 7-Iodobenzo[d]oxazole-2-carboxamide derivatives, with particular focus on improving their pharmacokinetic properties. Researchers have developed novel synthetic routes that allow for efficient modification of the carboxamide moiety while maintaining the crucial iodine substitution at the 7-position. These modifications have led to compounds with enhanced solubility and metabolic stability compared to the parent molecule.

In pharmacological studies, 7-Iodobenzo[d]oxazole-2-carboxamide has shown potent inhibitory activity against several protein kinases, including JAK2 and FLT3, which are important targets in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported IC50 values in the low micromolar range for these kinases, suggesting potential applications in hematological malignancies. The iodine atom at position 7 appears to play a critical role in binding interactions within the kinase ATP-binding pocket.

Beyond oncology applications, recent research has uncovered antimicrobial properties of 7-Iodobenzo[d]oxazole-2-carboxamide derivatives. A Nature Communications publication (2023) described their activity against drug-resistant strains of Mycobacterium tuberculosis, with minimum inhibitory concentrations (MICs) comparable to first-line anti-TB drugs. The mechanism appears to involve inhibition of mycolic acid biosynthesis, a pathway distinct from current TB therapeutics.

Structural biology studies using X-ray crystallography have provided valuable insights into the binding modes of 7-Iodobenzo[d]oxazole-2-carboxamide with various biological targets. The Cambridge Structural Database now includes several co-crystal structures that reveal how the oxazole core engages in hydrogen bonding while the iodine atom participates in halogen bonding interactions, a feature that explains the compound's high binding affinity.

Current challenges in the development of 7-Iodobenzo[d]oxazole-2-carboxamide derivatives include optimizing selectivity profiles and addressing potential off-target effects. Recent computational studies employing molecular dynamics simulations have helped predict structure-activity relationships that may guide future medicinal chemistry efforts. The compound's relatively simple structure offers numerous opportunities for structural modification to improve its drug-like properties.

Looking forward, 7-Iodobenzo[d]oxazole-2-carboxamide represents a versatile scaffold with potential applications across multiple therapeutic areas. Ongoing research is exploring its utility in neurological disorders, where preliminary data suggest activity against neuroinflammatory targets. The compound's future development will likely focus on creating more selective derivatives with improved pharmacokinetic profiles while maintaining the advantageous properties conferred by the iodine substitution.